4-(4,5-Dichloro-2-methylpyrazol-3-yl)oxybenzenesulfonamide

• IUPAC Name: 4-(4,5-dichloro-2-methylpyrazol-3-yl)oxybenzenesulfonamide
• InChI: InChI=1S/C10H9Cl2N3O3S/c1-15-10(8(11)9(12)14-15)18-6-2-4-7(5-3-6)19(13,16)17/h2-5H,1H3,(H2,13,16,17)
• InChI Key: FCNASFYQJBSRGE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)Cl)Cl)OC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C10H9Cl2N3O3S
• Molecular Weight: 322.17 g/mol
• CAS No.: 318284-21-8

Description

Molecular Structure Analysis

The molecular structure of DMPS includes a pyrazole ring, which is a nitrogen-based hetero-aromatic ring. This structure is a remarkable scaffold for the synthesis and development of many new promising drugs.

Mechanism of Action

Target of Action

It is known that pyrazole-bearing compounds, which include this compound, have diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

It is known that pyrazole derivatives can interact with their targets in a way that inhibits the growth of certain parasites .

Biochemical Pathways

It is known that pyrazole derivatives can affect the life cycle of certain parasites, disrupting their ability to infect and multiply .

Pharmacokinetics

It is known that pyrazole derivatives can be synthesized and their structures verified by employing elemental microanalysis, ftir, and 1 h nmr techniques .

Result of Action

It is known that pyrazole derivatives can display superior antipromastigote activity .

Action Environment

It is known that the efficacy of pyrazole derivatives can be evaluated both in vitro and in vivo .

Advantages and Limitations for Lab Experiments

4-(4,5-Dichloro-2-methylpyrazol-3-yl)oxybenzenesulfonamide has several advantages for use in laboratory experiments. It is a highly potent inhibitor of CA II and has been shown to have a variety of biochemical and physiological effects. Additionally, this compound is relatively inexpensive and easy to synthesize, making it an attractive option for laboratory studies.
However, there are also some limitations to using this compound in laboratory experiments. For example, its effects can vary depending on the concentration and duration of exposure, and it can have toxic effects at higher concentrations. Additionally, this compound is not metabolized by the body and must be removed from the system after use, which can be difficult.

Future Directions

There are a variety of potential future directions for the use of 4-(4,5-Dichloro-2-methylpyrazol-3-yl)oxybenzenesulfonamide in scientific research. For example, further research could be conducted to explore the therapeutic potential of this compound in various diseases, such as cancer, hypertension, and diabetes. Additionally, further research could be conducted to explore the mechanism of action of this compound, as well as its potential effects on other biological processes. Finally, further research could be conducted to explore the potential of this compound as a drug delivery system.

Synthesis Methods

4-(4,5-Dichloro-2-methylpyrazol-3-yl)oxybenzenesulfonamide is synthesized through a two-step process. The first step involves the reaction of 4-methoxybenzenesulfonyl chloride with 4,5-dichloro-2-methylpyrazole in the presence of triethylamine in dichloromethane. This reaction produces the intermediate compound 4-methoxybenzenesulfonyl-4,5-dichloro-2-methylpyrazole. The second step involves the reaction of the intermediate with sodium hydroxide in methanol, which yields this compound.

Scientific Research Applications

4-(4,5-Dichloro-2-methylpyrazol-3-yl)oxybenzenesulfonamide has been used in a variety of scientific research applications. It has been used to study the effects of carbonic anhydrase inhibitors on various biological parameters, such as cell proliferation, apoptosis, and cell cycle regulation. It has also been used to study the role of CA II in the pathogenesis of cancer and other diseases. Additionally, this compound has been used to study the effects of carbonic anhydrase inhibitors on the regulation of gene expression, and its potential therapeutic use in various diseases.